3-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 3-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C21H17NO4S/c23-20(24)19-13(9-10-27-19)11-22-21(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,22,25)(H,23,24)
• InChI Key: AIUJPXQJUCSXRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=C(SC=C4)C(=O)O
• Molecular Formula: C21H17NO4S
• Molecular Weight: 379.4 g/mol
• CAS RN: 2172256-21-0

Description

This compound is an amino acid derivative with the IUPAC name 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)thiophene-2-carboxylic acid. It has a molecular weight of 379.44. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H17NO4S/c23-20(24)19-13(9-10-27-19)11-22-21(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,22,25)(H,23,24). This code provides a detailed description of the molecule’s structure.

Scientific Research Applications

• Synthesis and Characterization : This compound has been utilized in the synthesis of various chemical structures. For example, its use in synthesizing 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid through N‐Fmoc‐thiourea was reported by Le and Goodnow (2004) in "Synthetic Communications" (Le & Goodnow, 2004). Another study focused on synthesizing and characterizing thiophene–fluorene π-conjugated derivatives for potential electro-optical material applications (Lukes et al., 2005) (Lukes et al., 2005).

• Application in Organic Electronics : Cha et al. (2010) discussed the development of amorphous polymeric semiconductors containing fluorene and thiophene for use in organic photovoltaic cells (Cha et al., 2010). These polymers showed promising results in terms of power conversion efficiency and thermal stability.

• Chemical Reactivity and Consequences : Nakanishi et al. (1986) explored the chemical consequences of the intramolecular interaction between a sulphur atom and a methoxycarbonyl group in fluorene systems, revealing how these interactions affect chemical reactivity (Nakanishi et al., 1986).

• Protection of Hydroxy-Groups : The fluoren-9-ylmethoxycarbonyl group, a derivative of the compound , has been used for the protection of hydroxy-groups in chemical syntheses, as reported by Gioeli and Chattopadhyaya (1982) (Gioeli & Chattopadhyaya, 1982).

• Solid-Phase Synthesis Applications : Mellor and Chan (1997) described the use of N-Fluoren-9-ylmethoxycarbonyl-N-alkylhydroxylamines in solid-phase synthesis for the creation of diverse N-substituted hydroxamic acids (Mellor & Chan, 1997).

• Use in Photopolymerization : Yılmaz et al. (2010) synthesized derivatives like thioxanthone−fluorenecarboxylic acid for use as visible light photoinitiators in free radical polymerization (Yılmaz et al., 2010).

• Luminescent Polyfluorenes : Han et al. (2005) discussed the synthesis, solid-phase reaction, optical properties, and patterning of luminescent polyfluorenes, which included derivatives of fluorene (Han et al., 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.